![molecular formula C7H14ClN B2832424 Spiro[2.4]heptan-6-amine;hydrochloride CAS No. 2387601-08-1](/img/structure/B2832424.png)
Spiro[2.4]heptan-6-amine;hydrochloride
Overview
Description
Spiro[2.4]heptan-6-amine;hydrochloride is a chemical compound with the CAS Number: 2387601-08-1 . It has a molecular weight of 147.65 and its IUPAC name is spiro [2.4]heptan-5-amine hydrochloride . The compound is in solid form .
Molecular Structure Analysis
The InChI code for Spiro[2.4]heptan-6-amine;hydrochloride is 1S/C7H13N.ClH/c8-6-1-2-7 (5-6)3-4-7;/h6H,1-5,8H2;1H . The InChI key is MMNZKPBRBMFPBC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Spiro[2.4]heptan-6-amine;hydrochloride is a solid . It should be stored at room temperature, and kept dry and cool .Scientific Research Applications
Synthesis and Chemical Reactions
Spiro[2.4]heptan-6-amine derivatives are involved in synthetic organic chemistry, where their unique structural features are utilized in the synthesis of complex organic molecules. For instance, spiro[2.4]heptan-6-amine;hydrochloride compounds are crucial in developing novel organic synthesis methodologies due to their reactivity and ability to form diverse chemical structures. These compounds are used in synthesizing conformationally restricted glutamic acid analogs and investigating their stereochemistry, indicating their significant role in probing topologies of different glutamate receptors (Radchenko et al., 2008). Additionally, their synthesis and application in organic synthesis highlight their versatility in creating angular monoprotected diamines, essential for drug discovery and development (Chernykh et al., 2015).
Drug Discovery Applications
In drug discovery, spiro[2.4]heptan-6-amine;hydrochloride derivatives serve as building blocks for designing novel compounds with potential therapeutic benefits. They are used to synthesize all stereoisomers of spiro[3.3]heptane-1,6-diamines, which are compared with cyclohexane scaffolds to optimize ADME (Absorption, Distribution, Metabolism, and Excretion) parameters of lead compounds (Chernykh et al., 2015). This application underscores their importance in the early stages of drug development, where structural optimization can significantly impact a drug candidate's pharmacokinetic and pharmacodynamic profiles.
Material Science
Spiro[2.4]heptan-6-amine;hydrochloride derivatives also find applications in material science, particularly in synthesizing novel polyimides with unique properties. These compounds contribute to the development of materials with high organosolubility and optical transparency, which are desirable traits for various applications, including electronic and optical devices (Zhang et al., 2010). The ability to synthesize polyimides that are soluble in common organic solvents and form transparent, flexible films highlights the versatility of spiro[2.4]heptan-6-amine;hydrochloride derivatives in creating advanced materials.
Safety and Hazards
properties
IUPAC Name |
spiro[2.4]heptan-6-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N.ClH/c8-6-1-2-7(5-6)3-4-7;/h6H,1-5,8H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMNZKPBRBMFPBC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CC2)CC1N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Spiro[2.4]heptan-6-amine;hydrochloride | |
CAS RN |
2387601-08-1 |
Source
|
| Record name | spiro[2.4]heptan-5-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-Chlorophenyl)-[4-[methyl-(6-methylpyrimidin-4-yl)amino]piperidin-1-yl]methanone](/img/structure/B2832341.png)
![2-(3-methyl-4-oxo(3,5,6,7,8-pentahydrobenzo[b]thiopheno[2,3-d]pyrimidin-2-ylth io))-N-(3-pyridylmethyl)acetamide](/img/structure/B2832346.png)
![[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-[2-(3-methoxyanilino)-2-oxoethoxy]benzoate](/img/structure/B2832352.png)
![(1-(2-methylbenzyl)-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)(morpholino)methanone](/img/structure/B2832356.png)
![N-(5-chloro-2,4-dimethoxyphenyl)-2-(8-morpholino-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide](/img/structure/B2832363.png)
![2-[(2,5-Dimethylphenyl)methylsulfanyl]-8-methylpyrido[1,2-a][1,3,5]triazin-4-one](/img/structure/B2832364.png)